Cas no 1806733-23-2 (Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806733-23-2
• MF: C₉H₆F₄N₂O₅
• MW: 298.147956371307
• CID: 4829026
• Update Time: 2025-10-28

Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C9H6F4N2O5/c1-19-6(16)3-4-2-5(15(17)18)7(8(10)14-4)20-9(11,12)13/h2H,3H2,1H3
• InChI Key： SZVMZHQXVSGACH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(CC(=O)OC)=N1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate, identified by the CAS number 1806733-23-2, is a highly specialized organic compound with significant applications in the field of chemistry. This compound is notable for its unique structural features, which include a pyridine ring substituted with fluoro, nitro, and trifluoromethoxy groups, along with an acetate ester group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy on the pyridine ring enhances the molecule's reactivity, making it an ideal candidate for further functionalization. For instance, studies have shown that Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate can be transformed into heterocyclic compounds with antifungal and antibacterial activities. These findings underscore its importance in drug discovery research.

In addition to its role in medicinal chemistry, this compound has also found utility in agrochemicals. The nitro group on the pyridine ring contributes to its herbicidal activity, while the trifluoromethoxy group enhances its stability under environmental conditions. Recent field trials have demonstrated that derivatives of Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate exhibit selective weed control without adversely affecting crop plants. This dual functionality makes it a versatile molecule for agricultural applications.

The study of Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate has also advanced our understanding of electronic effects in aromatic systems. Computational chemistry techniques, such as density functional theory (DFT), have been employed to analyze the electronic distribution within the molecule. These studies reveal that the electron-withdrawing groups significantly influence the reactivity of the pyridine ring, providing insights into its reactivity patterns during chemical transformations.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its ecological impact. Results indicate that under aerobic conditions, Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is crucial for designing sustainable chemical processes that minimize environmental footprint.

In conclusion, Methyl 2-fluoro-4-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806733-23-2) stands out as a multifaceted compound with diverse applications across various domains of chemistry. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to drive innovative research and development efforts.